![molecular formula C13H10N2O3 B1581552 Benzoic acid, 4-[(4-hydroxyphenyl)azo]- CAS No. 2497-38-3](/img/structure/B1581552.png)
Benzoic acid, 4-[(4-hydroxyphenyl)azo]-
Overview
Description
“Benzoic acid, 4-[(4-hydroxyphenyl)azo]-” is a compound that belongs to the class of organic compounds known as azobenzenes . These are organonitrogen aromatic compounds that contain a central azo group, where each nitrogen atom is conjugated to a benzene ring . The empirical formula is C13H10N2O3 and the molecular weight is 242.23 .
Synthesis Analysis
This compound may be synthesized via Williamson synthesis by reacting with 1-bromopropane . The azo functionality can be reduced by treatment with sodium dithionite (sodium hydrosulfite), cleaving the N-N bond to yield two primary amines .Molecular Structure Analysis
The molecular structure of “Benzoic acid, 4-[(4-hydroxyphenyl)azo]-” is represented by the empirical formula C13H10N2O3 . The average mass is 242.23 Da .Chemical Reactions Analysis
The compound can undergo a reaction with sodium dithionite (sodium hydrosulfite) which reduces the azo functionality, cleaving the N-N bond to yield two primary amines .Physical And Chemical Properties Analysis
The compound is solid in form . It has a melting point of 270-280 °C . The functional groups present in the compound are carboxylic acid and hydroxyl .Scientific Research Applications
- Background : A series of differently substituted 2-(2-hydroxyphenyl)benzimidazoles were synthesized by coupling reactions involving aryl dibromides and 2-hydroxyphenyl benzimidazole. These ligands react with BF3·Et2O to yield corresponding boron complexes .
- Background : Compound 5, derived from the same ligand series, was found to detect picric acid with a detection limit of 8.33 × 10^(-7) M .
- Relevance : While not directly related to this specific compound, understanding the stability and reactivity of boronic acids informs drug development strategies . Researchers may explore similar principles for (E)-4-((4-Hydroxyphenyl)diazenyl)benzoic acid derivatives.
Aggregation-Induced Emission (AIE) Behavior
Picric Acid Detection
Drug Design and Delivery
Antimicrobial Photodynamic Therapy (APDT)
Safety and Hazards
The compound is classified under Acute Tox. 4 Oral - Eye Irrit. 2 according to the GHS classification . It is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . Use of personal protective equipment and chemical impermeable gloves is recommended . It is also suggested to ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Future Directions
The compound may be used to synthesize 4- (4-propyloxyphenylazo)benzoic acid via Williamson synthesis . It has been used in proteomic and affinity chromatography applications .
Relevant Papers The relevant papers retrieved do not provide additional information on “Benzoic acid, 4-[(4-hydroxyphenyl)azo]-” beyond what has been discussed above .
properties
IUPAC Name |
4-[(4-hydroxyphenyl)diazenyl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O3/c16-12-7-5-11(6-8-12)15-14-10-3-1-9(2-4-10)13(17)18/h1-8,16H,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLVCZTOFOWHIJZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)N=NC2=CC=C(C=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1062469 |
Source
|
| Record name | Benzoic acid, 4-[(4-hydroxyphenyl)azo]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1062469 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2497-38-3 |
Source
|
| Record name | 4-[(4-Hydroxyphenyl)azo]benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2497-38-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 4-(2-(4-hydroxyphenyl)diazenyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002497383 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzoic acid, 4-[2-(4-hydroxyphenyl)diazenyl]- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzoic acid, 4-[(4-hydroxyphenyl)azo]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1062469 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4'-Hydroxyazobenzene-4-carboxylic Acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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